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Compound of Interest

Compound Name: AMG 900

Cat. No.: B1683941 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for AMG 900, a potent pan-Aurora kinase inhibitor. While specific

institutional and local regulations must always be followed, this guide outlines the essential

steps and safety considerations based on available data and general laboratory best practices.

Key Characteristics of AMG 900
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of key data for AMG 900.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683941?utm_src=pdf-interest
https://www.benchchem.com/product/b1683941?utm_src=pdf-body
https://www.benchchem.com/product/b1683941?utm_src=pdf-body
https://www.benchchem.com/product/b1683941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

N-(4-((3-(2-aminopyrimidin-4-

yl)pyridin-2-yl)oxy)phenyl)-4-

(4-methylthiophen-2-

yl)phthalazin-1-amine

N/A

Molecular Formula C28H21N7OS N/A

Molecular Weight 503.58 g/mol N/A

Appearance Solid powder N/A

Hazard Classification

Not classified as hazardous

according to the Globally

Harmonized System (GHS)

[1]

Storage Store at -20°C N/A

Step-by-Step Disposal Protocol for AMG 900
As AMG 900 is not classified as a hazardous substance, its disposal is generally less complex

than that of hazardous materials. However, it is crucial to prevent its release into the

environment. The following protocol is a general guideline; always consult your institution's

Environmental Health and Safety (EHS) department for specific procedures.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container for "AMG 900 and associated contaminated

waste."

Do not mix AMG 900 waste with hazardous chemical waste streams (e.g., solvents, heavy

metals, reactive chemicals).[2][3]

2. Disposal of Unused or Expired AMG 900:

For small quantities of pure, solid AMG 900, it is recommended to dispose of it as solid

chemical waste.
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Place the original vial or a securely sealed container with the AMG 900 powder into the

designated waste container.

Ensure the container is properly labeled with the chemical name and quantity.

3. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, weighing paper, and pipette tips that are contaminated

with AMG 900 should be collected in the designated AMG 900 waste container.

Aqueous Solutions: While some non-hazardous liquid waste may be suitable for drain

disposal after neutralization and copious flushing with water, it is best practice to avoid this

for AMG 900 solutions to prevent any potential environmental impact.[4][5] Consult your

institutional guidelines. If drain disposal is not permitted, collect the aqueous waste in a

clearly labeled, sealed container.

Empty Containers: Triple-rinse empty AMG 900 containers with a suitable solvent (e.g.,

ethanol or water).[6] Collect the rinsate as chemical waste. After rinsing, deface the label on

the original container and dispose of it in the regular laboratory glass or solid waste stream,

as per your institution's policy.[1]

4. Final Disposal:

Once the waste container is full, seal it securely.

Arrange for pickup and disposal through your institution's EHS department or a licensed

chemical waste disposal contractor.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of AMG
900 and associated waste.
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Caption: Logical workflow for the proper disposal of AMG 900 waste.

By adhering to these procedures and consulting with your local safety office, you can ensure

the safe and environmentally responsible disposal of AMG 900 in your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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